Cas no 130110-09-7 ((1-Phenyl-2-Pyrrolidinylethyl)Methylamine)

(1-Phenyl-2-Pyrrolidinylethyl)Methylamine is a phenyl-substituted pyrrolidine derivative with potential applications in pharmaceutical and chemical research. This compound features a methylamine group attached to a phenylpyrrolidine scaffold, offering structural versatility for further functionalization. Its unique molecular architecture combines aromatic and aliphatic characteristics, making it valuable for studying structure-activity relationships in medicinal chemistry. The compound demonstrates good solubility in common organic solvents, facilitating its use in synthetic applications. Researchers may find it particularly useful as a building block for developing novel bioactive molecules or as a reference standard in analytical studies. The rigid pyrrolidine ring system contributes to conformational stability, while the phenyl group provides opportunities for π-π interactions in molecular recognition processes.

(1-Phenyl-2-Pyrrolidinylethyl)Methylamine structure

130110-09-7 structure

Product Name:(1-Phenyl-2-Pyrrolidinylethyl)Methylamine

CAS No:130110-09-7

MF:C₁₃H₂₀N₂

MW:204.311303138733

MDL:MFCD01862531

CID:1029941

PubChem ID:3805138

Update Time:2025-11-01

(1-Phenyl-2-Pyrrolidinylethyl)Methylamine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-1-phenyl-3-(pyrrolidin-1-yl)propan-1-amine
- (1-PHENYL-2-PYRROLIDINYLETHYL)METHYLAMINE
- methyl-[1-(S)-phenyl-2-pyrrolidin-1-yl-ethyl]-amine
- N-Methyl-a-phenyl-1-pyrrolidineethanamine
- SCHEMBL5559778
- N-methyl-1-phenyl-2-pyrrolidin-1-yl-ethanamine
- DTXSID40929327
- AR3536
- MFCD01862531
- DB-361829
- DB-016886
- N-methyl-1-phenyl-2-pyrrolidin-1-ylethanamine
- N-Methyl-1-phenyl-2-(pyrrolidin-1-yl)ethan-1-amine
- CS-0172457
- methyl[1-phenyl-2-(pyrrolidin-1-yl)ethyl]amine
- 130110-09-7
- (S)-N-Methyl-1-phenyl-2-(pyrrolidin-1-yl)ethan-1-amine
- AKOS009157473
- AS-45633
- 1-Pyrrolidineethanamine, N-methyl-alpha-phenyl-
- (1-Phenyl-2-Pyrrolidinylethyl)Methylamine
- MDL： MFCD01862531
- Inchi： 1S/C13H20N2/c1-14-13(11-15-9-5-6-10-15)12-7-3-2-4-8-12/h2-4,7-8,13-14H,5-6,9-11H2,1H3
- InChI Key： ZINZYRWMDNKTBY-UHFFFAOYSA-N
- SMILES： N1(CC(C2C=CC=CC=2)NC)CCCC1

Computed Properties

Exact Mass: 204.162648646g/mol
Monoisotopic Mass: 204.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Color/Form: Liquid

(1-Phenyl-2-Pyrrolidinylethyl)Methylamine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

(1-Phenyl-2-Pyrrolidinylethyl)Methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	AR3536-0.25/G	(1-PHENYL-2-PYRROLIDINYLETHYL)METHYLAMINE	130110-09-7	95%	0.25g	$90	2023-09-15
AstaTech	AR3536-1/G	(1-PHENYL-2-PYRROLIDINYLETHYL)METHYLAMINE	130110-09-7	95%	1g	$225	2023-09-15
AstaTech	AR3536-5/G	(1-PHENYL-2-PYRROLIDINYLETHYL)METHYLAMINE	130110-09-7	95%	5g	$899	2023-09-15
Chemenu	CM197394-5g	N-methyl-1-phenyl-3-(pyrrolidin-1-yl)propan-1-amine	130110-09-7	95%	5g	$841	2021-08-05
TRC	P399958-10mg	(1-Phenyl-2-Pyrrolidinylethyl)Methylamine	130110-09-7		10mg	$ 50.00	2022-06-03
TRC	P399958-50mg	(1-Phenyl-2-Pyrrolidinylethyl)Methylamine	130110-09-7		50mg	$ 70.00	2022-06-03
TRC	P399958-100mg	(1-Phenyl-2-Pyrrolidinylethyl)Methylamine	130110-09-7		100mg	$ 115.00	2022-06-03
Chemenu	CM197394-5g	N-methyl-1-phenyl-3-(pyrrolidin-1-yl)propan-1-amine	130110-09-7	95%	5g	$841	2024-08-02
abcr	AB308226-250 mg	(1-Phenyl-2-pyrrolidinylethyl)methylamine; 95%	130110-09-7		250mg	€194.90	2023-04-26
abcr	AB308226-1 g	(1-Phenyl-2-pyrrolidinylethyl)methylamine; 95%	130110-09-7		1g	€410.30	2023-04-26

(1-Phenyl-2-Pyrrolidinylethyl)Methylamine Related Literature

1. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Related Categories

Additional information on (1-Phenyl-2-Pyrrolidinylethyl)Methylamine

Recent Advances in the Study of (1-Phenyl-2-Pyrrolidinylethyl)Methylamine (CAS: 130110-09-7): Pharmacological Insights and Therapeutic Potential

The compound (1-Phenyl-2-Pyrrolidinylethyl)Methylamine (CAS: 130110-09-7), a structurally unique phenylalkylamine derivative, has recently garnered significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its phenyl-pyrrolidinyl-ethylamine backbone, exhibits intriguing pharmacological properties that warrant further investigation. Recent studies have focused on elucidating its mechanism of action, structure-activity relationships, and potential therapeutic applications in neurological and psychiatric disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's binding affinity to monoamine transporters, revealing selective interactions with dopamine and norepinephrine transporters (DAT and NET) with Ki values of 12.3 nM and 18.7 nM respectively. The research team employed radioligand binding assays and molecular docking simulations to characterize these interactions, identifying key structural features responsible for the observed selectivity. These findings suggest potential applications in disorders involving dopaminergic and noradrenergic systems.

Recent preclinical investigations have examined the neuropharmacological effects of (1-Phenyl-2-Pyrrolidinylethyl)Methylamine in animal models of depression and attention deficit disorders. A notable 2024 study demonstrated dose-dependent improvements in cognitive performance and mood-related behaviors in rodent models, with optimal effects observed at 0.5-1.0 mg/kg doses. The compound showed a favorable safety profile with minimal cardiovascular effects at therapeutic doses, distinguishing it from structurally related compounds.

Structural optimization efforts have yielded several analogs with improved pharmacokinetic properties. Research published in ACS Chemical Neuroscience (2024) reported a series of fluorinated derivatives showing enhanced blood-brain barrier penetration while maintaining the parent compound's pharmacological profile. These developments highlight the potential for creating next-generation therapeutics based on this chemical scaffold.

Emerging applications in positron emission tomography (PET) imaging have been explored, with carbon-11 labeled versions of (1-Phenyl-2-Pyrrolidinylethyl)Methylamine demonstrating promising results as radiotracers for studying monoamine transporter dynamics in vivo. This application could significantly advance our understanding of neurotransmitter systems in various neuropsychiatric conditions.

Ongoing clinical research is investigating the therapeutic potential of (1-Phenyl-2-Pyrrolidinylethyl)Methylamine in treatment-resistant depression, with Phase I trials completed in 2023 showing favorable safety and tolerability profiles. Future research directions include exploring its potential in neurodegenerative disorders and developing extended-release formulations to optimize therapeutic outcomes.